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Compound of Interest

Compound Name: Furan-2-sulfonyl Chloride

Cat. No.: B1306187

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for furan-2-
sulfonyl chloride (CsH3ClOsS), a key intermediate in synthetic chemistry. This document
compiles expected and reported data for Proton Nuclear Magnetic Resonance (*H NMR),
Carbon-13 Nuclear Magnetic Resonance (33C NMR), Infrared (IR) Spectroscopy, and Mass
Spectrometry (MS), offering a valuable resource for compound characterization and quality
control.

Molecular Structure and Spectroscopic Correlation

Furan-2-sulfonyl chloride is a five-membered aromatic heterocycle substituted with a sulfonyl
chloride group at the 2-position. The electronegativity of the sulfonyl chloride group and the
aromaticity of the furan ring significantly influence the chemical environment of each atom,
which is reflected in the spectroscopic data.
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Furan-2-sulfonyl chloride Structure and Atom Numbering

Furan-2-sulfonyl chloride Structure and Atom Numbering
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Spectroscopic Analysis Workflow
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 To cite this document: BenchChem. [Spectroscopic Profile of Furan-2-Sulfonyl Chloride: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1306187#furan-2-sulfonyl-chloride-spectroscopic-
data-nmr-ir-ms]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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